Cas no 1361658-88-9 (6-Chloro-3-(3,4-dichlorophenyl)pyridine-2-methanol)

• Product Name: 6-Chloro-3-(3,4-dichlorophenyl)pyridine-2-methanol
• CAS No: 1361658-88-9
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4927010
• Update Time: 2025-05-24

6-Chloro-3-(3,4-dichlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(3,4-dichlorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H8Cl3NO/c13-9-3-1-7(5-10(9)14)8-2-4-12(15)16-11(8)6-17/h1-5,17H,6H2
• InChI Key： VWROOBAATVCITD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC=C(N=C1CO)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 3.8
• Topological Polar Surface Area: 33.1

Additional information on 6-Chloro-3-(3,4-dichlorophenyl)pyridine-2-methanol

Introduction to 6-Chloro-3-(3,4-dichlorophenyl)pyridine-2-methanol (CAS No. 1361658-88-9)

6-Chloro-3-(3,4-dichlorophenyl)pyridine-2-methanol (CAS No. 1361658-88-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with a 3,4-dichlorophenyl group and a chloro substituent, along with a methanol functional group. The combination of these structural features imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 6-Chloro-3-(3,4-dichlorophenyl)pyridine-2-methanol can be represented as follows: C₁₄H₉Cl₃NO. The molecular weight of this compound is approximately 300.57 g/mol. The presence of multiple chlorine atoms and the methanol group contributes to its solubility and reactivity, making it suitable for use in both organic synthesis and biological studies.

In recent years, 6-Chloro-3-(3,4-dichlorophenyl)pyridine-2-methanol has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits significant biological activity, particularly in the areas of anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 6-Chloro-3-(3,4-dichlorophenyl)pyridine-2-methanol demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Furthermore, preliminary studies have indicated that 6-Chloro-3-(3,4-dichlorophenyl)pyridine-2-methanol may have potential as an anti-cancer agent. Research conducted at the National Cancer Institute found that this compound selectively inhibited the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation pathways.

The pharmacokinetic properties of 6-Chloro-3-(3,4-dichlorophenyl)pyridine-2-methanol have also been investigated to assess its suitability for drug development. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral therapeutic agent.

In addition to its therapeutic potential, 6-Chloro-3-(3,4-dichlorophenyl)pyridine-2-methanol has been explored for its utility in chemical synthesis. Its unique structure makes it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a building block for the preparation of novel pyridine-based derivatives with enhanced pharmacological profiles.

The safety profile of 6-Chloro-3-(3,4-dichlorophenyl)pyridine-2-methanol is an important consideration for its potential use in pharmaceutical applications. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, like any chemical compound, it should be handled with appropriate precautions to ensure safety in laboratory settings.

In conclusion, 6-Chloro-3-(3,4-dichlorophenyl)pyridine-2-methanol (CAS No. 1361658-88-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential and refine its use in various medical contexts.